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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1149936

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and
preparation of TMC647055 choline salt for experimental use. TMC647055 is a potent, non-
nucleoside inhibitor of the hepatitis C virus (HCV) NS5B polymerase, an essential enzyme for
viral RNA replication.[1][2][3] The choline salt form of TMC647055 offers improved properties
for formulation and delivery in research settings.

Physicochemical Properties and Solubility

Proper dissolution of TMC647055 choline salt is critical for accurate and reproducible
experimental results. The solubility of this compound has been characterized in common
laboratory solvents.

Solvent Concentration Description Source
Dimethyl Sulfoxide A stock solution can
10 mM _ [4]
(DMSO) be readily prepared.
20% SBE-B-CD in A clear solution for in
) = 2.08 mg/mL ) )
Saline vivo studies.

Note: For optimal stability, stock solutions should be stored at -80°C for up to 6 months or at
-20°C for up to 1 month.[4] Avoid repeated freeze-thaw cycles.
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Mechanism of Action: HCV NS5B Polymerase
Inhibition

TMC647055 exerts its antiviral activity by targeting the NS5B RNA-dependent RNA polymerase
(RdRp) of the hepatitis C virus.[1][2][3] As a non-nucleoside inhibitor, it binds to a specific
allosteric site on the enzyme, distinct from the active site where nucleotide incorporation

occurs. This binding event induces a conformational change in the enzyme, thereby inhibiting
its polymerase activity and halting viral RNA replication.
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Figure 1: Mechanism of action of TMC647055 as an HCV NS5B polymerase inhibitor.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of TMC647055
choline salt for both in vitro and in vivo experiments.

In Vitro Assay Preparation

For cell-based assays, a stock solution in DMSO is typically prepared and then further diluted
in culture medium to the desired final concentration.

Materials:
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TMC647055 choline salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

e Prepare a 10 mM Stock Solution:
o Aseptically weigh the required amount of TMC647055 choline salt powder.
o Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.
o Vortex thoroughly until the compound is completely dissolved.

e Working Solution Preparation:

o Serially dilute the 10 mM stock solution with cell culture medium to achieve the desired
final concentrations for your experiment.

o Itis recommended to prepare fresh working solutions for each experiment.

In Vivo Formulation Preparation

For animal studies, a formulation using a solubilizing agent such as sulfobutylether-3-
cyclodextrin (SBE-(-CD) is often necessary to achieve the desired concentration and
bioavailability.

Materials:
e TMC647055 choline salt

e Anhydrous Dimethyl Sulfoxide (DMSO)
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e 20% (w/v) SBE-B-CD in sterile saline
 Sterile tubes

» Vortex mixer

Protocol:

e Prepare a High-Concentration DMSO Stock:

o Prepare a concentrated stock solution of TMC647055 choline salt in DMSO (e.g., 20.8
mg/mL).[4]

e Formulation:

o To prepare the final dosing solution, add 100 pL of the DMSO stock solution to 900 uL of
20% SBE-B-CD in saline.[4] This will result in a final concentration of = 2.08 mg/mL.[4]

o Mix the solution thoroughly by vortexing to ensure homogeneity. The resulting solution
should be clear.
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Figure 2: Experimental workflow for preparing TMC647055 choline salt solutions.
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Summary

This application note provides essential information on the solubility and preparation of
TMC647055 choline salt for preclinical research. Adherence to these protocols will help
ensure the consistency and reliability of experimental outcomes. For any further information, it
is recommended to consult the relevant product datasheets and scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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